Elgodipine hydrochloride
Elgodipine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
121489-04-1
VCID:
VC0055865
InChI:
InChI=1S/C29H33FN2O6.ClH/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20;/h6-12,17,26,31H,13-16H2,1-5H3;1H
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F.Cl
Molecular Formula:
C29H34ClFN2O6
Molecular Weight:
561 g/mol
Elgodipine hydrochloride
CAS No.: 121489-04-1
Main Products
VCID: VC0055865
Molecular Formula: C29H34ClFN2O6
Molecular Weight: 561 g/mol
| CAS No. | 121489-04-1 |
|---|---|
| Product Name | Elgodipine hydrochloride |
| Molecular Formula | C29H34ClFN2O6 |
| Molecular Weight | 561 g/mol |
| IUPAC Name | 3-O-[2-[(4-fluorophenyl)methyl-methylamino]ethyl] 5-O-propan-2-yl 4-(1,3-benzodioxol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride |
| Standard InChI | InChI=1S/C29H33FN2O6.ClH/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20;/h6-12,17,26,31H,13-16H2,1-5H3;1H |
| Standard InChIKey | JBKDMKOYLBVOOR-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F.Cl |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F.Cl |
| Synonyms | elgodipine IQB 875 IQB-875 isopropyl (2-(N-methyl-N-(4-fluorobenzyl)amine)ethyl-2,6-dimethyl-4-(2',3'-methylenedioxyphenyl)-1,5-dihydropyridine-3,5-dicarboxylate) |
| PubChem Compound | 3078492 |
| Last Modified | Nov 11 2021 |
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